![molecular formula C25H22ClN3O3S B2588956 N-allyl-2-(3-(4-chlorophenyl)-5,6-dimethyl-2,4-dioxo-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)-N-phenylacetamide CAS No. 687582-28-1](/img/no-structure.png)
N-allyl-2-(3-(4-chlorophenyl)-5,6-dimethyl-2,4-dioxo-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-allyl-2-(3-(4-chlorophenyl)-5,6-dimethyl-2,4-dioxo-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C25H22ClN3O3S and its molecular weight is 479.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Heterocycles
Research in this area often focuses on developing new synthetic routes for heterocyclic compounds, which are essential in pharmaceuticals, agrochemicals, and materials science. For example, the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives showcases the intricate methodologies involved in constructing complex heterocycles, which could be relevant to synthesizing compounds like the one you're interested in (Rahmouni et al., 2014).
Antimicrobial Activities
Another significant area of research involves evaluating the biological activities of heterocyclic compounds. The synthesis and antimicrobial evaluation of novel heterocycles, such as pyrimidinone and oxazinone derivatives fused with thiophene rings, indicate the potential of these compounds in developing new antimicrobial agents. These studies can guide the exploration of the biological activities of "N-allyl-2-(3-(4-chlorophenyl)-5,6-dimethyl-2,4-dioxo-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)-N-phenylacetamide" (Hossan et al., 2012).
Anti-inflammatory and Antitumor Activities
Compounds with heterocyclic cores are also explored for their potential anti-inflammatory and antitumor activities. Studies like the evaluation of phenylpropanoids and phytoquinoids from Illicium species for their anti-inflammatory activity in RBL-2H3 cells highlight the ongoing research in understanding how these compounds can modulate biological pathways and responses (Matsui et al., 2007). Similarly, the exploration of new pyrazolo[3,4-d]pyrimidine derivatives for antitumor evaluation underscores the potential therapeutic applications of heterocyclic compounds in cancer treatment (El-Morsy et al., 2017).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-allyl-2-(3-(4-chlorophenyl)-5,6-dimethyl-2,4-dioxo-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)-N-phenylacetamide involves the reaction of 4-chlorobenzaldehyde with 2,4-dimethylthiophene-3-carboxylic acid to form 3-(4-chlorophenyl)-5,6-dimethyl-2,4-dioxo-3,4-dihydrothieno[2,3-d]pyrimidine. This intermediate is then reacted with N-phenylacetyl chloride to form N-phenylacetamide derivative. Finally, the N-phenylacetamide derivative is reacted with allylamine to form the desired compound.", "Starting Materials": [ "4-chlorobenzaldehyde", "2,4-dimethylthiophene-3-carboxylic acid", "N-phenylacetyl chloride", "allylamine" ], "Reaction": [ "Step 1: 4-chlorobenzaldehyde is reacted with 2,4-dimethylthiophene-3-carboxylic acid in the presence of a suitable catalyst to form 3-(4-chlorophenyl)-5,6-dimethyl-2,4-dioxo-3,4-dihydrothieno[2,3-d]pyrimidine.", "Step 2: The intermediate from step 1 is then reacted with N-phenylacetyl chloride in the presence of a suitable base to form N-phenylacetamide derivative.", "Step 3: Finally, the N-phenylacetamide derivative from step 2 is reacted with allylamine in the presence of a suitable catalyst to form N-allyl-2-(3-(4-chlorophenyl)-5,6-dimethyl-2,4-dioxo-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)-N-phenylacetamide." ] } | |
CAS RN |
687582-28-1 |
Molecular Formula |
C25H22ClN3O3S |
Molecular Weight |
479.98 |
IUPAC Name |
2-[3-(4-chlorophenyl)-5,6-dimethyl-2,4-dioxothieno[2,3-d]pyrimidin-1-yl]-N-phenyl-N-prop-2-enylacetamide |
InChI |
InChI=1S/C25H22ClN3O3S/c1-4-14-27(19-8-6-5-7-9-19)21(30)15-28-24-22(16(2)17(3)33-24)23(31)29(25(28)32)20-12-10-18(26)11-13-20/h4-13H,1,14-15H2,2-3H3 |
InChI Key |
GHGVHDWDAKIVJW-UHFFFAOYSA-N |
SMILES |
CC1=C(SC2=C1C(=O)N(C(=O)N2CC(=O)N(CC=C)C3=CC=CC=C3)C4=CC=C(C=C4)Cl)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.